Cas no 80866-91-7 (2-Bromopyridine N-Oxide Hydrochloride)

2-Bromopyridine N-Oxide Hydrochloride is a halogenated pyridine derivative widely used as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include high reactivity as an electrophile, facilitating nucleophilic substitution reactions, and its stability as a hydrochloride salt, ensuring consistent handling and storage. The N-oxide moiety enhances its utility in metal-catalyzed cross-coupling reactions and functional group transformations. This compound is particularly valuable in the preparation of heterocyclic compounds, ligands, and active pharmaceutical ingredients (APIs). Its well-defined crystalline structure and purity make it suitable for precise synthetic applications. Proper handling under controlled conditions is recommended due to its reactivity.
2-Bromopyridine N-Oxide Hydrochloride structure
80866-91-7 structure
Product Name:2-Bromopyridine N-Oxide Hydrochloride
CAS No:80866-91-7
MF:C5H5BrClNO
MW:210.456299543381
MDL:MFCD00012804
CID:60269
PubChem ID:24851685
Update Time:2025-06-08

2-Bromopyridine N-Oxide Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-Bromopyridine-N-oxide hydrochloride
    • 2-Bromopyridine N-oxide hydrochloride
    • 2-bromo-1-oxidopyridin-1-ium,hydrochloride
    • 2-Bromopyridine 1-oxide hydrochloride
    • Pyridine,2-bromo-, 1-oxide, compd. with hydrochloric acid (7CI)
    • Pyridine, 2-bromo-,1-oxide, hydrochloride (6CI,9CI)
    • DTXSID60230760
    • AMY19476
    • AC-5081
    • A839996
    • W-104223
    • 2-Bromopyridine 1-oxide HCl
    • SCHEMBL1760838
    • 2-Bromopyridine Noxide Hydrochloride
    • FT-0641785
    • FRYPQGMFDZBQEW-UHFFFAOYSA-N
    • AKOS015891613
    • EINECS 279-594-0
    • C5H5BrClNO
    • BS-22870
    • 2-Bromopyridine-N-oxide HCl
    • 80866-91-7
    • E84119
    • MFCD00012804
    • NS00062572
    • 2-bromo-1-oxidopyridin-1-ium;hydrochloride
    • 2-bromopyridine-1-oxide hydrochloride
    • 2-Bromopyridine1-oxidehydrochloride
    • 2-Bromopyridine N-oxide hydrochloride, 97%
    • Pyridine, 2-bromo-, 1-oxide, compd. with hydrochloric acid (7CI)
    • Pyridine, 2-bromo-, 1-oxide, hydrochloride (6CI, 9CI)
    • DB-020740
    • DB-355488
    • 2-Bromopyridine N-Oxide Hydrochloride
    • MDL: MFCD00012804
    • Inchi: 1S/C5H4BrNO.ClH/c6-5-3-1-2-4-7(5)8;/h1-4H;1H
    • InChI Key: FRYPQGMFDZBQEW-UHFFFAOYSA-N
    • SMILES: Cl.[O-][N+]1C(Br)=CC=CC=1
    • BRN: 3691450

Computed Properties

  • Exact Mass: 208.92400
  • Monoisotopic Mass: 208.924
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 78.8
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 25.5A^2

Experimental Properties

  • Color/Form: Off white powder
  • Melting Point: 131-134 °C (lit.)
  • Boiling Point: 336.2°C at 760 mmHg
  • Flash Point: 157.1°C
  • PSA: 25.46000
  • LogP: 2.67960
  • Sensitiveness: Hygroscopic

2-Bromopyridine N-Oxide Hydrochloride Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S37/39-S24/25
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Storage Condition:Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

2-Bromopyridine N-Oxide Hydrochloride Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2-Bromopyridine N-Oxide Hydrochloride Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen peroxide Solvents: Water ;  40 °C; 24 h, 40 - 45 °C
1.2 Reagents: Potassium hydroxide Solvents: Water ;  basified
1.3 Reagents: Hydrochloric acid Solvents: Water
Reference
Synthesis and crystal structure of Cu(PySe)2Cl2 ((Pyse)2 = bis(2-pyridine-N-oxide)diselenide, HPySe = 2-selenopyridine-N-oxide)
Ma, Deliang; et al, Xuzhou Shifan Daxue Xuebao, 2009, 27(2), 73-77

2-Bromopyridine N-Oxide Hydrochloride Raw materials

2-Bromopyridine N-Oxide Hydrochloride Preparation Products

2-Bromopyridine N-Oxide Hydrochloride Suppliers

Amadis Chemical Company Limited
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(CAS:80866-91-7)2-Bromopyridine N-Oxide Hydrochloride
Order Number:A839996
Stock Status:in Stock
Quantity:25g/100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:48
Price ($):226.0/629.0
Email:sales@amadischem.com

Additional information on 2-Bromopyridine N-Oxide Hydrochloride

2-Bromopyridine N-Oxide Hydrochloride (CAS No. 80866-91-7): An Overview of Its Properties, Applications, and Recent Research

2-Bromopyridine N-Oxide Hydrochloride (CAS No. 80866-91-7) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound is a derivative of pyridine, characterized by the presence of a bromine atom and an N-oxide group, further modified by a hydrochloride salt. The unique combination of these functional groups imparts specific chemical and biological properties that make it a valuable reagent in various synthetic processes and research studies.

The molecular formula of 2-Bromopyridine N-Oxide Hydrochloride is C5H5BrNO·HCl, and its molecular weight is approximately 197.51 g/mol. The compound is typically supplied as a white to off-white crystalline solid with a melting point ranging from 143 to 145°C. It is soluble in water and common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), making it easy to handle in laboratory settings.

In the context of synthetic chemistry, 2-Bromopyridine N-Oxide Hydrochloride serves as an important intermediate for the synthesis of various pyridine derivatives. The bromine atom can be readily substituted in nucleophilic substitution reactions, allowing for the introduction of different functional groups. The N-oxide group enhances the reactivity of the pyridine ring by increasing its electron-withdrawing character, which can be advantageous in certain synthetic transformations.

Recent research has highlighted the potential of 2-Bromopyridine N-Oxide Hydrochloride in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a building block for the synthesis of potent inhibitors targeting specific enzymes involved in cancer progression. The researchers demonstrated that derivatives of 2-Bromopyridine N-Oxide Hydrochloride exhibited significant inhibitory activity against key enzymes such as kinases and proteases, suggesting their potential as therapeutic agents.

In another study, published in Bioorganic & Medicinal Chemistry Letters, scientists investigated the antimicrobial properties of compounds derived from 2-Bromopyridine N-Oxide Hydrochloride. The results showed that these derivatives exhibited broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This finding opens up new possibilities for the development of novel antibiotics to combat drug-resistant bacterial strains.

The versatility of 2-Bromopyridine N-Oxide Hydrochloride extends beyond its use as a synthetic intermediate. It has also found applications in analytical chemistry, where it serves as a reference standard for the quantification of pyridine derivatives in complex matrices. Its well-defined chemical structure and high purity make it an ideal choice for calibration purposes in high-performance liquid chromatography (HPLC) and gas chromatography (GC) analyses.

In addition to its chemical properties, the environmental impact of 2-Bromopyridine N-Oxide Hydrochloride has been studied to ensure its safe use in industrial and laboratory settings. Research conducted by environmental scientists has shown that this compound has low toxicity to aquatic organisms and does not bioaccumulate significantly in the environment. These findings support its continued use in various applications without posing significant environmental risks.

The future prospects for 2-Bromopyridine N-Oxide Hydrochloride are promising, driven by ongoing advancements in synthetic methods and drug discovery technologies. As researchers continue to explore new applications and derivatives, this compound is likely to play an increasingly important role in the development of innovative solutions across multiple scientific disciplines.

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(CAS:80866-91-7)2-Bromopyridine N-Oxide Hydrochloride
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Quantity:25g/100g
Price ($):226.0/629.0
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